Cas no 2828827-14-9 (1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, hydrate (1:1))

• Product Name: 1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, hydrate (1:1)
• CAS No: 2828827-14-9
• MF: C₅H₃F₁₁O₄S
• MW: 368.122359514236
• CID: 5165465
• Update Time: 2025-08-04

1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, hydrate (1:1)

• Inchi： 1S/C5HF11O3S.H2O/c6-1(7,2(8,9)4(12,13)14)3(10,11)5(15,16)20(17,18)19;/h(H,17,18,19);1H2
• InChI Key： OMYPAZJFQCSYRZ-UHFFFAOYSA-N
• SMILES： C(F)(F)(C(F)(F)C(F)(F)F)C(F)(F)C(F)(F)S(O)(=O)=O.O

Additional information on 1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, hydrate (1:1)

Introduction to 1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, hydrate (1:1) and Its Applications in Modern Chemical Research

The compound with the CAS number 2828827-14-9, specifically 1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, hydrate (1:1), represents a fascinating advancement in the realm of fluorinated sulfonic acids. This unique chemical entity has garnered significant attention due to its distinct structural features and its potential applications across various scientific disciplines. The introduction of multiple fluorine atoms into the pentane backbone creates a molecule with exceptional thermal stability and unique solvation properties, making it a valuable tool in both industrial and academic research.

In recent years, the field of fluorinated compounds has seen remarkable growth due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. Among these compounds, fluorinated sulfonic acids have emerged as particularly important due to their ability to act as strong acids and excellent catalysts. The specific modification of 1-Pentanesulfonic acid by replacing hydrogen atoms with fluorine atoms results in a molecule that exhibits enhanced acidity and lipophilicity. This combination of properties makes it an attractive candidate for use in organic synthesis and as a component in advanced materials.

The synthesis of 1-Pentanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,5-undecafluoro-, hydrate (1:1) involves a series of carefully controlled chemical reactions that require precise conditions to ensure high yield and purity. The introduction of fluorine atoms into the pentane ring is typically achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic pathways highlight the compound's complexity and the expertise required to produce it on an industrial scale.

One of the most compelling aspects of this compound is its potential application as a catalyst in various organic transformations. Fluorinated sulfonic acids are known for their ability to promote reactions under mild conditions while maintaining high selectivity. For instance, they have been shown to be effective in the catalytic hydration of alkenes and in the synthesis of complex organic molecules. The hydrate form (1:1) further enhances its solubility in polar solvents, broadening its utility in catalytic applications.

Recent research has also explored the use of 1-Pentanesulfonic acid derivatives as ligands in coordination chemistry. The presence of multiple fluorine atoms can significantly influence the electronic properties of transition metal complexes formed with these ligands. Such complexes have potential applications in catalysis and as luminescent materials. The ability to tune the electronic environment through fluorination opens up new avenues for designing novel catalysts with tailored properties.

The pharmaceutical industry has also shown interest in fluorinated sulfonic acids due to their bioactivity. Compounds with similar structural motifs have been investigated as potential drug candidates due to their ability to interact with biological targets in unique ways. While 1-Pentanesulfonic acid itself may not be directly used as a drug, its derivatives have been explored for their potential therapeutic effects. The fluorine atoms can enhance metabolic stability and binding affinity towards biological receptors.

In materials science，the incorporation of fluorinated sulfonic acids into polymers has led to the development of advanced materials with enhanced thermal stability and chemical resistance. These polymers find applications in harsh environments where traditional materials would degrade rapidly. The unique solvation properties of these compounds also make them useful as additives in coatings and adhesives，improving their performance under extreme conditions.

The environmental impact of using 1-Pentanesulfonic acid derivatives is another area of growing interest。 While these compounds offer numerous benefits，their persistence in the environment needs careful consideration。 Research is ongoing to develop synthetic routes that minimize waste and reduce environmental footprint。 Additionally，the development of biodegradable analogs is being explored to ensure that these valuable chemicals can be used sustainably.

Looking ahead，the future prospects for 1-Pentanesulfonic acid, particularly its fluoro-substituted derivatives，are promising。 Advances in synthetic methodologies will continue to expand its applications，while interdisciplinary research will uncover new uses across chemistry，biology，and materials science。 As our understanding of fluorine chemistry evolves，so too will the ways we harness this element's unique properties for societal benefit.